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Compound of Interest

Compound Name: Dalbavancin-d6

Cat. No.: B12395755

In-Depth Technical Guide: Dalbavancin-d6

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of Dalbavancin-d6, a deuterated
analog of the lipoglycopeptide antibiotic Dalbavancin. This document is intended to serve as a
core resource for researchers and professionals engaged in the development, analysis, and
study of Dalbavancin and related compounds.

Core Compound Data

Dalbavancin-d6 is a stable isotope-labeled version of Dalbavancin, primarily utilized as an
internal standard in analytical methodologies to ensure accurate quantification of the parent
drug in biological matrices.[1][2] The incorporation of six deuterium atoms provides a distinct
mass difference for mass spectrometry-based detection without significantly altering the
chemical properties of the molecule.[1]

A summary of the key quantitative data for Dalbavancin-d6 is presented in the table below.
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Parameter Value Source(s)
Molecular Formula CssHo4D6Cl2N1002s [11[3114115]
Molecular Weight 1822.73 - 1822.75 g/mol [1103114]
CAS Number 1126461-54-8 [3]

Solid (likely a white to off-white
Appearance Inferred from parent compound
or pale yellow powder)

Purity >98.00% [5]
Isotopic Enrichment >98% 2H [5]
Solubility Refer to Certificate of Analysis [5]

Refrigerator (2-8°C) for long-
Storage [3]
term storage

Physicochemical Properties and Applications

Dalbavancin-d6 is structurally similar to Dalbavancin, a potent antibiotic against Gram-positive
bacteria. The primary application of Dalbavancin-d6 is as an internal standard in bioanalytical
methods, particularly liquid chromatography-tandem mass spectrometry (LC-MS/MS), for the
therapeutic drug monitoring of Dalbavancin.[2] Its high plasma protein binding is a notable
characteristic of the parent compound and is expected to be similar for the deuterated analog.

Experimental Protocols

The use of Dalbavancin-d6 as an internal standard is crucial for accurate and precise
quantification of Dalbavancin in complex biological matrices like plasma. Below is a detailed
methodology adapted from a validated LC-MS/MS protocol.

Quantification of Dalbavancin in Human Plasma using
LC-MS/MS with Dalbavancin-d6 Internal Standard

1. Preparation of Stock Solutions, Standards, and Quality Controls:
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Dalbavancin Stock Solution: Prepare a stock solution of Dalbavancin in a suitable solvent
(e.g., DMSO).

Dalbavancin-d6 Internal Standard (IS) Stock Solution: Prepare a stock solution of
Dalbavancin-d6 in a suitable solvent (e.g., methanol) at a concentration of 1 mg/L.[2]

Calibration Standards and Quality Controls (QCs): Prepare calibration standards and QCs by
spiking blank human plasma with known concentrations of Dalbavancin. Typical ranges for
calibration curves can be from 0.125 to 500 mg/L.[2] QC samples are typically prepared at
low, medium, and high concentrations (e.g., 7, 70, and 280 mg/L).[2]

. Sample Preparation:
To a 3 pL plasma sample, add 47 pL of ultrapure water (a 1:17 dilution).[2]
Add 150 pL of the 1S-methanol solution (1 mg/L Dalbavancin-d6).[2]
Vortex the mixture for 15 seconds.[2]
Centrifuge at 13,000 rpm for 5 minutes at room temperature.[2]
Transfer 50 pL of the clear supernatant to an autosampler vial.[2]
. LC-MS/MS Analysis:
Liquid Chromatography (LC):
o Inject 3 pL of the prepared sample into the LC-MS/MS system.[2]
o Use a suitable analytical column (e.g., a C18 column).

o Employ a gradient elution with a mobile phase consisting of (A) water with 0.1% formic
acid and (B) methanol with 0.1% formic acid.[2] The gradient should be optimized to
ensure good separation of Dalbavancin and the internal standard from matrix components.

Tandem Mass Spectrometry (MS/MS):

o Utilize an electrospray ionization (ESI) source in positive ion mode.

© 2025 BenchChem. All rights reserved. 3/7 Tech Support


https://www.benchchem.com/product/b12395755?utm_src=pdf-body
https://www.benchchem.com/product/b12395755?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC9962402/
https://pmc.ncbi.nlm.nih.gov/articles/PMC9962402/
https://pmc.ncbi.nlm.nih.gov/articles/PMC9962402/
https://pmc.ncbi.nlm.nih.gov/articles/PMC9962402/
https://www.benchchem.com/product/b12395755?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC9962402/
https://pmc.ncbi.nlm.nih.gov/articles/PMC9962402/
https://pmc.ncbi.nlm.nih.gov/articles/PMC9962402/
https://pmc.ncbi.nlm.nih.gov/articles/PMC9962402/
https://pmc.ncbi.nlm.nih.gov/articles/PMC9962402/
https://pmc.ncbi.nlm.nih.gov/articles/PMC9962402/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12395755?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

o Monitor the [M+2H]?* precursor ions for both Dalbavancin and Dalbavancin-d6.[2]

o Select specific product ions for multiple reaction monitoring (MRM) transitions to ensure
selectivity and sensitivity.

4. Data Analysis:
o Calculate the peak area ratio of Dalbavancin to the Dalbavancin-d6 internal standard.

o Construct a calibration curve by plotting the peak area ratios of the calibration standards
against their corresponding concentrations.

o Determine the concentration of Dalbavancin in the unknown samples by interpolating their
peak area ratios from the calibration curve.

Mandatory Visualizations

The following diagram illustrates the logical relationship between Dalbavancin and its
deuterated analog, Dalbavancin-d6, and their application in a typical bioanalytical workflow.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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